Cas no 93152-28-4 (4-Hydroxy-4-methylhexanoic acid)

• Product Name: 4-Hydroxy-4-methylhexanoic acid
• CAS No: 93152-28-4
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5715573
• PubChem ID: 18462850
• Update Time: 2025-06-11

4-Hydroxy-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-hydroxy-4-methyl-
• SCHEMBL381018
• 4-hydroxy-4-methylhexanoic acid
• AKOS006375491
• CS-0295510
• 4-hydroxy-4-methylhexanoicacid
• 93152-28-4
• EN300-1296810
• 4-Hydroxy-4-methylhexanoic acid

• Inchi： 1S/C7H14O3/c1-3-7(2,10)5-4-6(8)9/h10H,3-5H2,1-2H3,(H,8,9)
• InChI Key： BHWOTLCMMUBASI-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CCC(=O)O

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.0036 g/cm3(Temp: 22 °C)
• Boiling Point: 145-150 °C(Press: 50 Torr)
• pka: 4.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 4-Hydroxy-4-methylhexanoic acid

4-Hydroxy-4-methylhexanoic Acid (CAS No. 93152-28-4): An Overview of Its Properties, Applications, and Recent Research

4-Hydroxy-4-methylhexanoic acid (CAS No. 93152-28-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its hydroxyl and carboxylic acid functional groups, which confer it with a range of chemical properties and reactivity profiles.

The molecular formula of 4-hydroxy-4-methylhexanoic acid is C₇H₁₄O₃, and it has a molecular weight of approximately 146.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its structural features make it an attractive candidate for various synthetic transformations and derivatizations.

In the realm of pharmaceutical research, 4-hydroxy-4-methylhexanoic acid has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the production of anti-inflammatory agents, antioxidants, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 4-hydroxy-4-methylhexanoic acid, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

Beyond its pharmaceutical applications, 4-hydroxy-4-methylhexanoic acid has also found utility in the development of advanced materials. Its hydroxyl and carboxylic acid groups can participate in various polymerization reactions, leading to the formation of functional polymers with tailored properties. Researchers at the University of California, Berkeley, have demonstrated the use of 4-hydroxy-4-methylhexanoic acid as a monomer for the synthesis of biodegradable polyesters with enhanced mechanical strength and thermal stability.

The environmental impact of chemicals is a growing concern, and 4-hydroxy-4-methylhexanoic acid has been evaluated for its biodegradability and eco-friendliness. A study conducted by the European Chemicals Agency (ECHA) found that this compound exhibits good biodegradability under aerobic conditions, making it a suitable choice for green chemistry applications. This property is particularly important for industries aiming to reduce their environmental footprint.

In addition to its chemical properties, the safety profile of 4-hydroxy-4-methylhexanoic acid has been extensively studied. Toxicological assessments have shown that it has low toxicity when handled properly, with no significant adverse effects observed in acute or chronic exposure studies. This favorable safety profile further enhances its appeal for use in various industrial and research settings.

The synthesis of 4-hydroxy-4-methylhexanoic acid can be achieved through several routes, including catalytic hydrogenation, enzymatic transformations, and chemical synthesis methods. Each approach has its advantages and limitations, depending on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic technology have led to more efficient and environmentally friendly methods for producing this compound on a large scale.

In conclusion, 4-hydroxy-4-methylhexanoic acid (CAS No. 93152-28-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and green chemistry. Its unique chemical structure and favorable properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential uses and benefits, the importance of this compound is likely to grow in the coming years.